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Compound of Interest

Compound Name: Calcium iodide hydrate

Cat. No.: B7799291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermogravimetric

analysis (TGA) of calcium iodide hydrate (CaI₂·xH₂O). This document details the principles,

experimental protocols, and data interpretation relevant to the thermal decomposition of this

compound. It is designed to be a valuable resource for researchers and professionals involved

in materials characterization, pharmaceutical development, and quality control.

Introduction to Thermogravimetric Analysis (TGA)
Thermogravimetric analysis is a powerful thermal analysis technique that measures the change

in mass of a sample as it is heated, cooled, or held at a constant temperature in a controlled

atmosphere.[1][2][3] The resulting data is typically plotted as mass change versus temperature

or time, providing valuable insights into the thermal stability, composition, and decomposition

kinetics of materials.[1] For hydrated salts such as calcium iodide hydrate, TGA is particularly

useful for determining the water of hydration and observing the subsequent decomposition of

the anhydrous salt.

Thermal Decomposition of Calcium Iodide Hydrate
The thermal decomposition of calcium iodide hydrate is expected to occur in distinct stages.

The initial stage involves the loss of water molecules (dehydration) to form the anhydrous

calcium iodide (CaI₂). At higher temperatures, the anhydrous salt may further decompose. The
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exact temperatures and mass losses associated with these events are critical parameters for

characterizing the material.

While specific experimental TGA data for calcium iodide hydrate is not readily available in the

public domain, a theoretical decomposition pathway can be proposed based on the general

behavior of hydrated salts. For the purpose of this guide, we will consider a hypothetical

calcium iodide hexahydrate (CaI₂·6H₂O) to illustrate the principles of TGA analysis. The molar

mass of anhydrous calcium iodide (CaI₂) is 293.89 g/mol , and the molar mass of water (H₂O)

is 18.02 g/mol .

Quantitative Data Summary
The following table summarizes the theoretical quantitative data for the thermal decomposition

of a hypothetical calcium iodide hexahydrate (CaI₂·6H₂O).

Temperature Range
(°C)

Mass Loss (%)
(Theoretical)

Volatile Product Solid Residue

Room Temperature -

200
27.0 H₂O CaI₂

> 779 (Melting Point)

Decomposition

dependent on

atmosphere

I₂ and other volatile

species

CaO (in oxidizing

atmosphere)

Note: The decomposition of anhydrous CaI₂ at high temperatures is complex and highly

dependent on the furnace atmosphere. In an inert atmosphere, it will melt and eventually

vaporize. In an oxidizing atmosphere (like air), it can react with oxygen to form calcium oxide

(CaO) and release iodine vapor.

Experimental Protocol for TGA of Calcium Iodide
Hydrate
This section outlines a detailed experimental protocol for performing a TGA analysis of calcium
iodide hydrate.

3.1. Instrumentation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b7799291?utm_src=pdf-body
https://www.benchchem.com/product/b7799291?utm_src=pdf-body
https://www.benchchem.com/product/b7799291?utm_src=pdf-body
https://www.benchchem.com/product/b7799291?utm_src=pdf-body
https://www.benchchem.com/product/b7799291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A standard thermogravimetric analyzer equipped with a sensitive microbalance, a furnace

capable of reaching at least 1000°C, and a system for controlling the purge gas is required.

3.2. Sample Preparation

Ensure the calcium iodide hydrate sample is representative of the bulk material.

Lightly grind the sample to a fine, uniform powder to ensure consistent heat transfer.

Accurately weigh approximately 5-10 mg of the sample into a clean, inert TGA crucible (e.g.,

alumina or platinum).

3.3. TGA Instrument Parameters

Parameter Recommended Setting

Sample Mass 5 - 10 mg

Crucible Alumina (Al₂O₃) or Platinum (Pt)

Temperature Program

- Start Temperature Room Temperature (~25°C)

- End Temperature 1000°C

- Heating Rate 10°C/min

Purge Gas Nitrogen (N₂) or Air

Flow Rate 50 mL/min

3.4. Experimental Procedure

Tare the TGA balance with an empty crucible.

Place the crucible containing the weighed sample onto the TGA sample holder.

Close the furnace and start the purge gas flow.

Initiate the temperature program.
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Record the mass loss as a function of temperature.

Once the experiment is complete, allow the furnace to cool to room temperature before

removing the sample.

3.5. Data Analysis

Plot the percentage mass loss on the y-axis against the temperature on the x-axis to obtain

the TGA curve.

Determine the onset and end temperatures for each mass loss step.

Calculate the percentage mass loss for each step.

Correlate the observed mass losses with the theoretical mass losses for the dehydration and

decomposition reactions.

The first derivative of the TGA curve (DTG curve) can be plotted to precisely identify the

temperatures of maximum mass loss rate for each step.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for performing a thermogravimetric

analysis experiment.
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Caption: Workflow for Thermogravimetric Analysis.
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Theoretical Decomposition Pathway of CaI₂·6H₂O
This diagram illustrates the theoretical signaling pathway for the thermal decomposition of

calcium iodide hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7799291?utm_src=pdf-body-img
https://www.benchchem.com/product/b7799291?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Calcium%20iodide%20hydrate
https://www.slideshare.net/slideshow/understanding-hydration-levels-in-calcium-iodate-forms/282354370
https://webbook.nist.gov/cgi/formula?ID=C10102688&Mask=2
https://www.benchchem.com/product/b7799291#thermogravimetric-analysis-tga-of-calcium-iodide-hydrate
https://www.benchchem.com/product/b7799291#thermogravimetric-analysis-tga-of-calcium-iodide-hydrate
https://www.benchchem.com/product/b7799291#thermogravimetric-analysis-tga-of-calcium-iodide-hydrate
https://www.benchchem.com/product/b7799291#thermogravimetric-analysis-tga-of-calcium-iodide-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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